Cas no 956518-87-9 (Cyclohexanecarboxamide, 1-(hydroxymethyl)-N-methyl-)

• Product Name: Cyclohexanecarboxamide, 1-(hydroxymethyl)-N-methyl-
• CAS No: 956518-87-9
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 4723203
• Update Time: 2025-10-28

Cyclohexanecarboxamide, 1-(hydroxymethyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, 1-(hydroxymethyl)-N-methyl-

• Inchi： 1S/C9H17NO2/c1-10-8(12)9(7-11)5-3-2-4-6-9/h11H,2-7H2,1H3,(H,10,12)
• InChI Key： OSUCMSQHXIGGKX-UHFFFAOYSA-N
• SMILES： OCC1(C(NC)=O)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Topological Polar Surface Area: 49.3

Additional information on Cyclohexanecarboxamide, 1-(hydroxymethyl)-N-methyl-

Comprehensive Overview of Cyclohexanecarboxamide, 1-(hydroxymethyl)-N-methyl- (CAS No. 956518-87-9)

Cyclohexanecarboxamide, 1-(hydroxymethyl)-N-methyl- (CAS No. 956518-87-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its unique cyclohexane backbone and functional groups, plays a pivotal role in the development of novel therapeutic agents and advanced materials. Its structural features, including the hydroxymethyl and N-methyl substituents, contribute to its versatility in synthetic applications and biological activity.

In recent years, the demand for Cyclohexanecarboxamide derivatives has surged due to their potential in addressing modern health challenges, such as metabolic disorders and neurodegenerative diseases. Researchers are particularly interested in its hydrogen-bonding capabilities and stereochemical properties, which make it a valuable building block in drug design. The compound’s CAS No. 956518-87-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From an industrial perspective, 1-(hydroxymethyl)-N-methyl-cyclohexanecarboxamide is utilized in the synthesis of high-performance polymers and agrochemicals. Its stability under various conditions and compatibility with other reagents make it a preferred choice for manufacturers. Environmental sustainability is another hot topic linked to this compound, as its derivatives are being explored for green chemistry applications, aligning with global trends toward eco-friendly solutions.

The compound’s nomenclature, including terms like N-methylcyclohexanecarboxamide and hydroxymethyl-substituted carboxamide, often appears in patent literature and research papers. These keywords are critical for SEO optimization, as they match common queries from chemists and industry professionals. Additionally, its physicochemical properties, such as solubility and melting point, are frequently analyzed to ensure optimal performance in end-use applications.

Emerging trends in AI-driven drug discovery have further highlighted the importance of CAS No. 956518-87-9. Machine learning models are increasingly used to predict the compound’s interactions with biological targets, accelerating the development of new therapies. This intersection of chemistry and technology underscores the compound’s potential to revolutionize healthcare and material science.

In summary, Cyclohexanecarboxamide, 1-(hydroxymethyl)-N-methyl- represents a fascinating area of study with broad implications. Its multifaceted applications, from pharmaceuticals to sustainable materials, make it a cornerstone of modern chemical innovation. As research continues to unfold, this compound is poised to remain at the forefront of scientific and industrial advancements.